![molecular formula C20H15BrN4O3S B2756389 2-(((3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-(4-methoxyphenyl)pyrimidin-4-ol CAS No. 1251584-30-1](/img/structure/B2756389.png)
2-(((3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-(4-methoxyphenyl)pyrimidin-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(((3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-(4-methoxyphenyl)pyrimidin-4-ol is a useful research compound. Its molecular formula is C20H15BrN4O3S and its molecular weight is 471.33. The purity is usually 95%.
BenchChem offers high-quality 2-(((3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-(4-methoxyphenyl)pyrimidin-4-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(((3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-(4-methoxyphenyl)pyrimidin-4-ol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antifungal Applications
- A study by Jafar et al. (2017) investigated similar pyrimidine derivatives' antifungal effects against fungi like Aspergillus terreus and Aspergillus niger. The study concluded that these compounds could be developed into useful antifungal agents.
Antimicrobial and Antiviral Properties
- Research by El-sayed et al. (2017) explored pyrazolo[3,4-d]pyrimidine derivatives, revealing moderate to outstanding antimicrobial activity against various bacterial strains and fungi.
Anticancer Potential
- A study conducted by Kaya et al. (2016) on 2,5-disubstituted 1,3,4-oxadiazole derivatives bearing pyrimidine moiety showed significant cytotoxic activities against cancer cell lines, highlighting the potential of these compounds in cancer treatment.
Antioxidant Activity
- In the study by Kotaiah et al. (2012), novel thieno[2,3-d]pyrimidine derivatives were synthesized, and some showed significant antioxidant activity in various assays.
Anti-Inflammatory and Analgesic Properties
- Research by Abu‐Hashem et al. (2020) on compounds including pyrimidin-4-yl moiety indicated potential anti-inflammatory and analgesic activities, comparing favorably with standard drugs in tests.
Neurological Applications
- Wang et al. (2017) synthesized a compound for potential use in imaging of LRRK2 enzyme in Parkinson's disease, showing the relevance of such compounds in neurological research (Wang et al., 2017).
Antiretroviral Activity
- Danel et al. (1998) investigated thiazolo[3,2-a]pyrimidin-7-ones and found some compounds to be active against HIV-1, suggesting potential use in antiretroviral therapy (Danel et al., 1998).
Antiprotozoal Efficacy
- Ismail et al. (2004) synthesized novel imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines with strong antiprotozoal activities, indicating potential use in treating protozoal infections (Ismail et al., 2004).
properties
IUPAC Name |
2-[[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-4-(4-methoxyphenyl)-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15BrN4O3S/c1-27-15-7-5-12(6-8-15)16-10-17(26)23-20(22-16)29-11-18-24-19(25-28-18)13-3-2-4-14(21)9-13/h2-10H,11H2,1H3,(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDSQEOGQRHHSBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=O)NC(=N2)SCC3=NC(=NO3)C4=CC(=CC=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15BrN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(((3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-(4-methoxyphenyl)pyrimidin-4-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.